Cas no 2137072-92-3 (tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate
• CAS No: 2137072-92-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6385535
• PubChem ID: 165463986
• Update Time: 2025-05-25

tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-796378
• 2137072-92-3
• tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate

• Inchi： 1S/C13H23NO3/c1-9(8-11(15)10-6-5-7-10)14-12(16)17-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)/t9-/m1/s1
• InChI Key： AWORKFPVSDMQBI-SECBINFHSA-N
• SMILES： O=C(C[C@@H](C)NC(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate

Research Brief on tert-Butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate (CAS: 2137072-92-3)

The compound tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate (CAS: 2137072-92-3) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral intermediate is particularly notable for its role in the synthesis of complex molecules, including protease inhibitors and other bioactive compounds. Recent studies have explored its utility in asymmetric synthesis and as a building block for pharmaceuticals targeting metabolic and inflammatory diseases.

One of the key advancements in the research of this compound involves its use in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate serves as a critical precursor in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study highlighted the compound's stereochemical purity and its ability to maintain high yield under optimized reaction conditions, making it a valuable asset in industrial-scale pharmaceutical production.

Further investigations have focused on the compound's pharmacokinetic properties. Research conducted by a team at the University of Cambridge revealed that derivatives of tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate exhibit improved metabolic stability compared to earlier analogs. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests that the compound could enhance the bioavailability of next-generation therapeutics, particularly those requiring prolonged systemic exposure.

In addition to its pharmacological applications, tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate has been employed in chemical biology studies to probe enzyme mechanisms. A recent Nature Chemical Biology paper detailed its use as a covalent modifier of cysteine residues in target proteins, enabling researchers to map allosteric sites with unprecedented precision. This application underscores the compound's versatility beyond traditional drug synthesis.

Despite these promising developments, challenges remain in the large-scale production of tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate. Current synthetic routes often require expensive catalysts and generate significant waste. However, a 2024 Green Chemistry publication proposed an innovative biocatalytic approach using engineered ketoreductases, which could potentially address these limitations while maintaining the compound's high enantiomeric excess.

Looking forward, the scientific community anticipates expanded applications of tert-butyl N-[(2R)-4-cyclobutyl-4-oxobutan-2-yl]carbamate in targeted drug delivery systems. Preliminary data from MIT researchers suggests that the cyclobutyl moiety may facilitate tissue-specific accumulation of conjugated therapeutics, particularly in tumor microenvironments. These findings, though preliminary, open new avenues for personalized medicine approaches.